Cas no 41372-08-1 (Methyldopa hydrate)

Methyldopa hydrate (l- (-)- α- Methyldopa hydrate) is a α- Adrenergic agonists (vs α 2-adrenergic receptors are selective) Methyldopa hydrate is a precursor that is metabolized in the central nervous system（ α- Methylepinephrine)

Methyldopa hydrate structure

Product Name:Methyldopa hydrate

CAS No:41372-08-1

Molecular Formula:C₁₀H₁₃NO₄^.H₂O

Molecular Weight:229.2298

MDL:MFCD30179484

CID:55407

PubChem ID:38852

Methyldopa hydrate Properties

Names and Identifiers

- L-Methyldopa
- α-Methyldopa
- Methyldopa
- Carbidopa
- (-)-3,4-Dihydroxy-alpha-methyl-L-phenylalanine sesquihydrate
- α-Methyl-L-DOPA
- (-)-3-(3,4-DIHYDROXYPHENYL)-2-METHYL-L-ALANINE SESQUIHYDRATE
- (S)-2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid hydrate
- 3-Hydroxy-alpha-methyltyrosine
- Alpha-Methyldopa Sesquihydrate
- Alpha-methyl-l-dopa sesquihydrate
- L-α-Methyl DOPA Hydr
- L-α-Methyl DOPA Hydrate
- Methyldopa Sesquihydrate
- (?)-3-(3,4-Dihydroxyphenyl)-2-methyl-L-alanine sesquihydrate
- 3-(3,4-DIHYDROXYPHENYL)-2-METHYL-
- 3-(3,4-Dihydroxyphenyl)-2-methyl-L-alanine,MK-351,Methyl-L-DOPA
- L-α-Methyl-DOPA Hydrate
- Methyldopa hydrate
- MK-351 hydrate
- α-Methyldopa sesquihydrate
- α-Methyl-L-DOPA Hydrate
- L-Methyldopa sesquihydrate
- MK-351
- 3-Hydroxy-b-methyl-L-tyrosine hydrate
- 3-Hydroxy-alpha-methyl-L-tyrosine hydrate
- Methyl dopa sesquihydrate
- L-α-MethylDOPAHydrate
- A825537
- 41372-08-1
- L-Tyrosine, 3-hydroxy-a-methyl-, hydrate (2:3)
- BCP13422
- L-(-)--Methyldopa (hydrate)
- AKOS024348864
- Racemic methyldopa
- Methyldopa for system suitability
- MK-351 hydrate;Methyldopa hydrate
- 3-(3 pound not4-DIHYDROXYPHENYL)-2-METHYL-
- MFCD00149280
- (S)-2-Amino-3-(3,4-dihydroxyphenyl)-2-methylpropionic acid sesquihydrate
- SCHEMBL17747949
- a-Methyl-L-dopasesquihydrate
- (2S)-2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid;hydrate
- L-(-)-alpha-Methyldopa (hydrate)
- AS-13288
- CHEMBL4063475
- L-alpha-Methyl DOPA Hydrate
- XDJUBZFLFDODNF-PPHPATTJSA-N
- +Expand
- MDL： MFCD30179484
- InChIKey： CJCSPKMFHVPWAR-JTQLQIEISA-N
- Inchi： InChI=1S/2C10H13NO4.3H2O/c2*1-10(11,9(14)15)5-6-2-3-7(12)8(13)4-6;;;/h2*2-4,12-13H,5,11H2,1H3,(H,14,15);3*1H2/t2*10-;;;/m00.../s1
- SMILES： OC1=C(O)C=CC(C[C@@](C)(C(O)=O)N)=C1.[1.5H2O]

Computed Properties

Exact Mass: 229.09500
Hydrogen Bond Donor Count: 11
Hydrogen Bond Acceptor Count: 13
Rotatable Bond Count: 6
Monoisotopic Mass: 229.095
Heavy Atom Count: 33
Complexity: 246
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 5
XLogP3: Not determined
Surface Charge: 33
Topological Polar Surface Area: 171

Experimental Properties

LogP: 1.07830
PSA: 113.01000
Merck: 13,6080
Water Partition Coefficient: 0.1-1 g/100 mL at 23 ºC
Boiling Point: No data available
Melting Point: ≥300 °C
Vapor Pressure: No data available
Flash Point: No data available
Color/Form: powder
Stability/Shelf Life: Stable, but may be light sensitive. Very hygroscopic. Undergoes catalytic oxygenation in the presence of magnesium, cupric, cobalt, nickel and ferric ions. Store under a dry atmosphere.
Solubility: Soluble
Sensitiveness: Air & Light Sensitive
Specific Rotation: -12.5 ~ -14.5° (c=1, in H2O)
Optical Activity: [α]25/D −13°, c = 1 in H2O
Density: 1.403

Methyldopa hydrate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003O90-5g	Alpha-Methyldopa Sesquihydrate	41372-08-1	98+%	5g	$6.00	2024-05-02
A2B Chem LLC	AB70596-5g	Alpha-methyl-L-dopa sesquihydrate	41372-08-1	98+%	5g	$6.00	2024-04-20
Aaron	AR003OHC-1g	Alpha-Methyldopa Sesquihydrate	41372-08-1	98%	1g	$4.00
abcr	AB141881-5 g	L-3-(3,4-Dihydroxyphenyl)-2-methylalanine sesquihydrate, 98%; .	41372-08-1	98%	5g	€68.80
Ambeed	A789550-5g	(S)-2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid sesquihydrate	41372-08-1	98+%	5g	$7.0	2024-07-19
Chemenu	CM186432-100g	(S)-2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid hydrate	41372-08-1	98%	100g	$224
ChemScence	CS-4315-500mg	Methyldopa (hydrate)	41372-08-1	≥98.0%	500mg	$50.0	2022-04-27
DC Chemicals	DC8987-1 g	L-Methyldopa	41372-08-1	>98%	1g	$300.0	2022-02-28
Enamine	EN300-1692905-0.05g	bis((2S)-2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid) trihydrate	41372-08-1		0.05g	$19.0	2023-09-20
eNovation Chemicals LLC	D144540-1g	a-Methyl-L-dopasesquihydrate	41372-08-1	97%	1g	$200	2022-09-05